molecular formula C7H9NO2S B8794459 Methyl 2-amino-2-(thiophen-2-yl)acetate

Methyl 2-amino-2-(thiophen-2-yl)acetate

Cat. No.: B8794459
M. Wt: 171.22 g/mol
InChI Key: NIQYTSNCFFGUMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-amino-2-(thiophen-2-yl)acetate is a useful research compound. Its molecular formula is C7H9NO2S and its molecular weight is 171.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H9NO2S

Molecular Weight

171.22 g/mol

IUPAC Name

methyl 2-amino-2-thiophen-2-ylacetate

InChI

InChI=1S/C7H9NO2S/c1-10-7(9)6(8)5-3-2-4-11-5/h2-4,6H,8H2,1H3

InChI Key

NIQYTSNCFFGUMC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C1=CC=CS1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To dry MeOH (1000 mL) stirring at room temperature was added acetyl chloride (40.3 g, 513 mmol) over a 5 minute period. A mild exothermic reaction resulted. The mixture was stirred for 10 minutes and DL-α-amino-2-thiopheneacetic acid (40.5 g, 257 mmol) was added. The brown mixture was heated to reflux and stirred overnight. After cooling to room temperature, the mixture was concentrated to a volume of 400 mL and poured into Et2O (1500 mL). The precipitated white solid was collected and dried in vacuo to afford 49.2 g (92%) of the title compound as its hydrochloride salt. The 1H NMR spectrum was consistent for the title compound. An analytical sampie was recrystallized from EtOAc-hexane. Mpt.=182° C.
Quantity
40.3 g
Type
reactant
Reaction Step One
Quantity
40.5 g
Type
reactant
Reaction Step Two
Name
Quantity
1000 mL
Type
solvent
Reaction Step Three
Yield
92%

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